N-(9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)-2-(3-hydroxyphenyl)acetamide

• IUPAC Name: N-(9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)-2-(3-hydroxyphenyl)acetamide
• InChI: InChI=1S/C18H18FNO3/c19-15-7-2-6-14-16(8-3-9-23-18(14)15)20-17(22)11-12-4-1-5-13(21)10-12/h1-2,4-7,10,16,21H,3,8-9,11H2,(H,20,22)
• InChI Key: PIKGPOVMXFHKOT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C(=CC=C2)F)OC1)NC(=O)CC3=CC(=CC=C3)O
• Molecular Formula: C18H18FNO3
• Molecular Weight: 315.3 g/mol

Description

N-(9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)-2-(3-hydroxyphenyl)acetamide, also known as FBA, is a novel compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. FBA is a small molecule that belongs to the class of benzoxepin compounds and has been shown to possess a wide range of pharmacological properties.

Mechanism of Action

The mechanism of action of N-(9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)-2-(3-hydroxyphenyl)acetamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways. This compound has been shown to inhibit the NF-κB pathway, which is involved in inflammation and cancer. This compound has also been shown to inhibit the PI3K/Akt pathway, which is involved in cell survival and proliferation. The exact mechanism of action of this compound is still under investigation.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit cancer cell growth, improve glucose metabolism, and reduce oxidative stress. This compound has also been shown to improve cognitive function and reduce anxiety-like behavior in mice.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)-2-(3-hydroxyphenyl)acetamide is its high purity and high yield, which makes it a suitable candidate for further research and development. This compound is also relatively stable and can be stored for long periods of time. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to administer in some experiments.

Future Directions

There are several future directions for the research and development of N-(9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)-2-(3-hydroxyphenyl)acetamide. One direction is to investigate its potential as a therapeutic agent for various diseases, including cancer, diabetes, and inflammation. Another direction is to investigate its mechanism of action and identify potential targets for drug development. Additionally, further studies are needed to optimize the synthesis method of this compound and improve its solubility in water.

Synthesis Methods

The synthesis of N-(9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)-2-(3-hydroxyphenyl)acetamide involves a multi-step process that starts with the reaction of 3-hydroxybenzaldehyde and 2-aminoacetophenone in the presence of acetic anhydride and sulfuric acid. The resulting intermediate is then reacted with 2-fluorobenzoyl chloride to form the final product, this compound. The synthesis of this compound has been optimized to yield high purity and high yield, making it a suitable candidate for further research and development.

Scientific Research Applications

N-(9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)-2-(3-hydroxyphenyl)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, anti-cancer, and anti-diabetic properties. This compound has been tested in vitro and in vivo models, and the results have been promising. In vitro studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis. In vivo studies have shown that this compound can reduce inflammation and improve glucose metabolism in diabetic mice.